Cas no 2228368-55-4 (3-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid
• CAS No: 2228368-55-4
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 6167330
• PubChem ID: 165760497
• Update Time: 2025-05-20

3-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid
• 3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-1,2-oxazole-5-carboxylic acid
• EN300-1778129
• 2228368-55-4

• Inchi： 1S/C11H13N3O3/c1-7(2)5-14-6-8(4-12-14)9-3-10(11(15)16)17-13-9/h3-4,6-7H,5H2,1-2H3,(H,15,16)
• InChI Key： UVCXKYWTOWWJHS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C=NN(C=2)CC(C)C)=N1

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.2Ų

Additional information on 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid

3-(1-(2-Methylpropyl)-1H-Pyrazol-4-yl)-1,2-Oxazole-5-Carboxylic Acid: A Comprehensive Overview

CAS No 2228368-55-4, commonly referred to as 3-(1-(2-methylpropyl)-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery. The compound's structure is characterized by a pyrazole ring fused with an oxazole moiety, which contributes to its intriguing chemical properties.

The synthesis of 3-(1-(2-methylpropyl)-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis pathway, improving both yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has been particularly beneficial in scaling up production for preclinical studies.

One of the most notable aspects of this compound is its pharmacological profile. Studies have demonstrated that 3-(1-(2-methylpropyl)-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid exhibits potent activity against various disease targets, including inflammatory conditions and neurodegenerative disorders. Its ability to modulate key signaling pathways makes it a promising candidate for drug development. Recent research has focused on understanding the molecular mechanisms underlying its activity, particularly its interaction with cellular receptors and enzymes.

The structural versatility of this compound also lends itself to various applications beyond pharmacology. For example, it has been investigated for its potential use in agrochemicals, where it shows promise as a plant growth regulator. Additionally, its stability under different environmental conditions suggests it could be employed in materials science applications, such as the development of advanced polymers or coatings.

In terms of safety and toxicity profiles, preliminary studies indicate that CAS No 2228368-55-4 has a favorable safety margin when administered at therapeutic doses. However, further long-term studies are required to fully assess its safety profile in humans. Regulatory agencies have expressed interest in this compound due to its innovative chemical structure and potential therapeutic benefits.

The future of 3-(1-(2-methylpropyl)-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid looks promising as researchers continue to explore its diverse applications. Ongoing clinical trials are expected to provide critical insights into its efficacy and tolerability in treating various medical conditions. Moreover, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the development of this compound into a marketable drug.

In conclusion, CAS No 2228368-55-4, or 3-(1-(2-methylpropyl)-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid, represents a significant advancement in chemical innovation. Its unique structure, coupled with its diverse functional properties, positions it as a key player in the development of novel therapeutic agents and materials. As research progresses, this compound is poised to make a substantial impact across multiple scientific disciplines.